Cas no 4746-48-9 (Benzophenoncyanhydrin)

• Product Name: Benzophenoncyanhydrin
• CAS No: 4746-48-9
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 931028
• PubChem ID: 12439574
• Update Time: 2024-02-29

Benzophenoncyanhydrin Chemical and Physical Properties

Names and Identifiers

• Benzophenoncyanhydrin
• 2-hydroxy-2,2-diphenylacetonitrile
• Benzophenon cyanohydrine
• Benzeneacetonitrile, α-hydroxy-α-phenyl-

• Inchi： 1S/C14H11NO/c15-11-14(16,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,16H
• InChI Key： LKDQZKOTSCOPIZ-UHFFFAOYSA-N
• SMILES： C(C#N)(O)(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 209.084063974g/mol
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles